Cas no 156514-01-1 (4-Imidazolidinecarboxylicacid, 2,5-dioxo-, methyl ester)

• Product name: 4-Imidazolidinecarboxylicacid, 2,5-dioxo-, methyl ester
• CAS No: 156514-01-1
• MF: C₅H₆N₂O₄
• MW: 158.112141132355
• CID: 107500
• PubChem ID: 45082278

4-Imidazolidinecarboxylicacid, 2,5-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinecarboxylicacid, 2,5-dioxo-, methyl ester
• methyl 2,5-dioxoimidazolidine-4-carboxylate
• 4-Imidazolidinecarboxylicacid,2,5-dioxo-,methylester(9CI)
• DTXSID80665237
• 156514-01-1

• Inchi： InChI=1S/C5H6N2O4/c1-11-4(9)2-3(8)7-5(10)6-2/h2H,1H3,(H2,6,7,8,10)
• InChI Key： BMZSNMNPQFNDAL-UHFFFAOYSA-N
• SMILES： COC(C1NC(=O)NC1=O)=O

Computed Properties

• Exact Mass: 158.033
• Monoisotopic Mass: 158.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5A^2
• XLogP3: -0.9